Cas no 923217-19-0 (N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product name: N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923217-19-0
• MF: C₂₁H₁₈FN₃O₄S
• MW: 427.44872713089
• CID: 6242361
• PubChem ID: 16376814

N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-[2-[3-(2-fluorophenyl)-2-(furan-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AB00758523-01
• AKOS016897642
• F3258-0037
• N-(2-(5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• 923217-19-0
• AKOS001302546
• Z220617906
• N-{2-[5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C21H18FN3O4S/c1-30(27,28)24-17-10-5-3-8-15(17)18-13-19(14-7-2-4-9-16(14)22)25(23-18)21(26)20-11-6-12-29-20/h2-12,19,24H,13H2,1H3
• InChI Key： SLNDPHALNBCVSH-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C1CC(C2C=CC=CC=2F)N(C(C2=CC=CO2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 427.10020540g/mol
• Monoisotopic Mass: 427.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 2.8

Additional information on N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Professional Introduction to N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923217-19-0)

N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 923217-19-0, represents a novel molecular scaffold with potential therapeutic applications. Its unique structural features, including a pyrazole core, a furan moiety, and a fluorophenyl group, contribute to its distinct chemical properties and biological activities. In recent years, there has been a growing interest in exploring such heterocyclic compounds for their pharmacological significance.

The structural composition of N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide makes it an intriguing candidate for further investigation. The presence of a pyrazole ring is particularly noteworthy, as pyrazoles are well-known for their diverse biological activities and have been extensively studied in the development of drugs targeting various diseases. The pyrazole core in this compound is further functionalized with a furan group at the 1-position and a phenyl ring at the 3-position, which are connected through a methanesulfonamide linkage. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The fluorophenyl group in N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is particularly interesting, as fluorine substitution can significantly influence the pharmacokinetic properties of a drug molecule. Fluorinated aromatic compounds are often more stable and have improved bioavailability, making them attractive for pharmaceutical development.

In the realm of drug discovery, N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has shown promise as a lead compound for several therapeutic targets. For instance, studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The pyrazole and furan moieties are known to interact with biological targets in specific ways, potentially leading to therapeutic effects. Additionally, the methanesulfonamide group is a common pharmacophore in drug design due to its ability to form hydrogen bonds and stabilize bioactive conformations.

The synthesis of N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multiple steps that require precise control over reaction conditions. The introduction of the fluorophenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework. These synthetic approaches highlight the importance of advanced organic chemistry techniques in developing complex pharmaceutical intermediates.

Evaluation of the pharmacological properties of N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed that this compound demonstrates significant binding affinity to certain protein targets, suggesting its potential as an inhibitor or modulator of these pathways. In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic profiles and preliminary evidence of therapeutic efficacy in animal models.

The growing body of research on heterocyclic compounds like N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be exploited to develop novel therapeutics targeting unmet medical needs. As computational methods continue to evolve, researchers will be able to more efficiently identify and optimize such compounds for clinical applications.

In conclusion, N-{2-5-(2-fluorophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-ylyphenyl}methanesulfonamide (CAS No. 923217-19) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. Continued investigation into this molecule and related derivatives will likely yield valuable insights into new therapeutic strategies and contribute to advancements in medicinal chemistry.